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Compound of Interest

Compound Name: Casein Kinase inhibitor A86

Cat. No.: B10828046 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using the Casein
Kinase inhibitor A86.

Frequently Asked Questions (FAQs)
1. What is the primary mechanism of action of A86?

A86 is a potent and orally active inhibitor of Casein Kinase 1α (CK1α).[1][2] It also co-targets

the transcriptional kinases CDK7 and CDK9.[1][3] This multi-targeted inhibition leads to the

stabilization of the tumor suppressor protein p53, induction of apoptosis (programmed cell

death), and the abolition of the expression of key oncogenes like MYC and MDM2.[1][3]

2. What are the recommended storage conditions for A86?

Proper storage is crucial to maintain the stability and activity of A86. Recommendations for both

the solid powder and solutions are summarized below.

Table 1: Recommended Storage Conditions for A86
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Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Source:[1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[1]

3. How should I dissolve A86?

A86 is soluble in Dimethyl Sulfoxide (DMSO). For in vitro studies, a stock solution can be

prepared in DMSO. It is noted that hygroscopic (water-absorbing) DMSO can negatively impact

solubility, so using newly opened DMSO is recommended.[1][4] Warming and sonication can

aid in dissolution if precipitation occurs.[1]

Experimental Protocols
Protocol 1: Preparation of A86 Stock Solution (for in vitro use)

This protocol details the preparation of a 12.5 mg/mL stock solution in DMSO.

Materials:

Casein Kinase inhibitor A86 powder

Anhydrous/newly opened DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)
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Procedure:

Equilibrate the A86 powder to room temperature before opening the vial to prevent

condensation.

Aseptically weigh the desired amount of A86 powder.

Add the appropriate volume of fresh DMSO to achieve a concentration of 12.5 mg/mL.

Vortex the solution thoroughly until the powder is completely dissolved.

If precipitation is observed, gentle warming (up to 60°C) or sonication can be applied to aid

dissolution.[1]

Once fully dissolved, aliquot the stock solution into single-use sterile tubes.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Troubleshooting Guide
Issue 1: A86 precipitate is visible in my stock solution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/casein-kinase-inhibitor-a86.html
https://www.medchemexpress.com/casein-kinase-inhibitor-a86.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Step

Incomplete Dissolution
Gently warm the solution to 60°C and/or use a

sonicator to aid dissolution.[1]

Old or Hygroscopic DMSO

Prepare a fresh stock solution using a new,

unopened bottle of anhydrous DMSO. Moisture

in DMSO can reduce the solubility of many

compounds.[4]

Exceeded Solubility Limit

Ensure you have not exceeded the solubility

limit of A86 in DMSO (12.5 mg/mL).[1] If a

higher concentration is needed, a different

solvent system may be required.

Improper Storage

Stock solutions may have come out of solution

due to improper storage or repeated freeze-

thaw cycles. Prepare a fresh stock solution and

ensure it is aliquoted and stored correctly.[1]

Issue 2: I am not observing the expected biological activity in my cell-based assay.
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Possible Cause Troubleshooting Step

Incorrect Inhibitor Concentration

Verify the calculations for your working dilutions.

It is advisable to perform a dose-response

experiment to determine the optimal

concentration for your specific cell line and

assay.

Degraded A86

The inhibitor may have degraded due to

improper storage or handling. Prepare a fresh

stock solution from the powder and repeat the

experiment. Always aliquot stock solutions to

avoid multiple freeze-thaw cycles.[1]

Cell Line Insensitivity

The targeted pathway may not be critical for the

survival or proliferation of your chosen cell line.

Confirm that your cell line is dependent on the

CK1α signaling pathway.

Assay-Specific Issues

Ensure that the experimental conditions (e.g.,

incubation time, cell density) are appropriate for

observing the expected effect. Review literature

for established protocols for similar experiments.

Incompatible Reagents

A86 is known to be incompatible with strong

acids/alkalis and strong oxidizing/reducing

agents.[5] Ensure that no such materials are

present in your experimental setup.

Visualizations
Below are diagrams illustrating the signaling pathway affected by A86 and a general

experimental workflow.
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Caption: Signaling pathway inhibited by A86.
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Caption: General experimental workflow for using A86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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